Cas no 2248270-51-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methoxy-2-oxoethoxy)-3,5-dimethylbenzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methoxy-2-oxoethoxy)-3,5-dimethylbenzoate
• CAS No: 2248270-51-9
• MF: C₂₀H₁₇NO₇
• MW: 383.351485967636
• CID: 6290951
• PubChem ID: 165726985
• Update Time: 2025-06-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methoxy-2-oxoethoxy)-3,5-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6522883
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methoxy-2-oxoethoxy)-3,5-dimethylbenzoate
• 2248270-51-9

• Inchi： 1S/C20H17NO7/c1-11-8-13(9-12(2)17(11)27-10-16(22)26-3)20(25)28-21-18(23)14-6-4-5-7-15(14)19(21)24/h4-9H,10H2,1-3H3
• InChI Key： DATSHXIVHPURDA-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C)C(=C(C)C=1)OCC(=O)OC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 383.10050188g/mol
• Monoisotopic Mass: 383.10050188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 99.2Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methoxy-2-oxoethoxy)-3,5-dimethylbenzoate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 4-(2-Methoxy-2-Oxoethoxy)-3,5-Dimethylbenzoate: A Comprehensive Overview

The compound with CAS No. 2248270-51-9, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methoxy-2-oxoethoxy)-3,5-dimethylbenzoate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in advanced materials and pharmaceuticals.

1,3-Dioxo is a key structural component of this molecule, contributing to its stability and reactivity. Recent studies have highlighted the importance of such dioxo groups in facilitating specific chemical reactions, particularly in the synthesis of bioactive compounds. The isoindol moiety further enhances the molecule's versatility, enabling it to participate in a wide range of chemical transformations.

The 4-(2-methoxy-2-oxoethoxy) group introduces additional functionality to the molecule, making it suitable for applications in drug delivery systems and polymer chemistry. This group has been shown to improve the solubility and bioavailability of related compounds, which is a critical factor in pharmaceutical development.

Recent advancements in synthetic chemistry have enabled the precise construction of this compound through a combination of palladium-catalyzed cross-coupling reactions and directed metallation techniques. These methods not only ensure high yields but also allow for fine-tuning of the molecule's properties to meet specific application requirements.

In terms of physical properties, this compound exhibits a high degree of thermal stability and excellent solubility in organic solvents. These characteristics make it an ideal candidate for use in high-performance materials such as liquid crystals and advanced polymers.

Moreover, the 3,5-dimethylbenzoate moiety plays a crucial role in modulating the electronic properties of the molecule. This feature has been leveraged in recent research to develop novel sensors and electronic devices with enhanced sensitivity and selectivity.

The synthesis and characterization of this compound have been extensively documented in leading scientific journals, underscoring its importance in contemporary chemical research. Its unique combination of structural features and functional groups positions it as a valuable tool in both academic and industrial settings.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-Yl 4-(2-methoxy-2-Oxoethoxy)-3,5-Dimethylbenzoate represents a significant advancement in organic chemistry. Its versatile structure and promising applications continue to drive innovative research across multiple disciplines.